Cas no 82024-08-6 (N-[2-(butylcarbamoyl)ethyl]butanamide)

N-[2-(butylcarbamoyl)ethyl]butanamide structure
82024-08-6 structure
Product name:N-[2-(butylcarbamoyl)ethyl]butanamide
CAS No:82024-08-6
MF:C11H22N2O2
MW:214.304583072662
CID:987333
PubChem ID:3067806

N-[2-(butylcarbamoyl)ethyl]butanamide Chemical and Physical Properties

Names and Identifiers

    • N-[2-(butylcarbamoyl)ethyl]butanamide
    • N-[3-(butylamino)-3-oxopropyl]butanamide
    • N-(3-(Butylamino)-3-oxopropyl)butanamide
    • CM 40253
    • Butanamide, N-(3-(butylamino)-3-oxopropyl)-
    • 82024-08-6
    • DTXSID00231539
    • Inchi: InChI=1S/C11H22N2O2/c1-3-5-8-12-11(15)7-9-13-10(14)6-4-2/h3-9H2,1-2H3,(H,12,15)(H,13,14)
    • InChI Key: MCDCXIHWVDIWIT-UHFFFAOYSA-N
    • SMILES: CCCCNC(=O)CCNC(=O)CCC

Computed Properties

  • Exact Mass: 214.168127949g/mol
  • Monoisotopic Mass: 214.168127949g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 8
  • Complexity: 193
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 58.2Ų

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